1-((1R,5S)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one

• IUPAC Name: 1-(3-pyridin-4-yloxy-8-azabicyclo[3.2.1]octan-8-yl)-3-[4-(trifluoromethyl)phenyl]propan-1-one
• InChI: InChI=1S/C22H23F3N2O2/c23-22(24,25)16-4-1-15(2-5-16)3-8-21(28)27-17-6-7-18(27)14-20(13-17)29-19-9-11-26-12-10-19/h1-2,4-5,9-12,17-18,20H,3,6-8,13-14H2
• InChI Key: AJBGOKXCZFHCAV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)CCC3=CC=C(C=C3)C(F)(F)F)OC4=CC=NC=C4
• Molecular Formula: C22H23F3N2O2
• Molecular Weight: 404.4 g/mol
• CAS No.: 2109252-91-5

Description

1-((1R,5S)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one is a useful research compound. Its molecular formula is C22H23F3N2O2 and its molecular weight is 404.433. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Stereoselective Synthesis and Kinase Inhibition

One application involves the stereoselective synthesis of an active metabolite of a potent PI3 kinase inhibitor, highlighting the compound's relevance in the development of cancer therapeutics. The stereospecific hydroboration and subsequent steps leading to the formation of this metabolite underline its potential in targeting PI3K, a key pathway involved in cell growth, proliferation, and survival (Zecheng Chen et al., 2010).

Crystal Structure Analysis

Another study focuses on the crystal structure analysis of related compounds, providing insights into their molecular geometry and potential interactions with biological targets. This structural information is crucial for understanding the activity of these compounds and designing derivatives with enhanced efficacy or specificity (Li-min Yang et al., 2008).

Chiral Auxiliary in Asymmetric Synthesis

Research on enantiomerically pure bicyclic pyrrolidine derivatives, including structures similar to the compound , has shown their utility as chiral auxiliaries in asymmetric synthesis. These findings are significant for the synthesis of stereochemically complex molecules, which are of great importance in drug development and synthetic chemistry (J. Martens & S. Lübben, 1991).

Development of Muscarinic Acetylcholinergic Receptor Ligands

Further research has been conducted on derivatives of azabicyclooctane as high-affinity ligands for the muscarinic acetylcholinergic receptor (mAChR), demonstrating the compound's potential in the study and treatment of neurological disorders. This work emphasizes the role of stereochemistry in binding affinity and receptor subtype specificity, offering a pathway for the development of targeted therapeutics (D. McPherson et al., 1995).